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Compound of Interest

Compound Name: (2-Methylenecyclopropyl)methanol

Cat. No.: B050694

This document provides crucial safety and logistical information for the handling and disposal
of (2-Methylenecyclopropyl)methanol. The following guidance is based on the safety profile
of methanol, a closely related chemical, and should be treated as a conservative baseline for

ensuring laboratory safety. It is imperative to consult the specific Safety Data Sheet (SDS) for
(2-Methylenecyclopropyl)methanol if available and to conduct a thorough risk assessment

before commencing any work.

Hazard Identification and Control

(2-Methylenecyclopropyl)methanol is presumed to share hazards with methanol, which is

highly flammable and toxic.[1][2][3] Principal routes of exposure include inhalation, ingestion,
and skin absorption.[4] Exposure can lead to severe health effects, including damage to the

central nervous system, optic nerve, and other organs.[1][4]

Quantitative Data for Methanol (as a proxy)
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Parameter Value

Flash Point 10 - 12°C (50 - 53.6°F)[5][6]

Lower: 6.0 vol %, Upper: 31.0 - 36.0 vol %[2][5]
[6]

Flammability Limits in Air

Auto-ignition Temperature 455°C (851°F)[5][6]
OSHA PEL (TWA) 200 ppm

ACGIH TLV (TWA) 200 ppm

NIOSH REL (TWA) 200 ppm

BEI (Methanol in urine) 15 mg/L (end of shift)[7]

Operational Plan: Handling Procedures
Engineering Controls and Preparation

» Ventilation: Always handle (2-Methylenecyclopropyl)methanol in a certified chemical fume
hood to minimize inhalation exposure.[8] The ventilation system should ensure that airborne
concentrations are kept below permissible exposure limits.[5]

« Ignition Sources: Eliminate all potential ignition sources from the work area, including open
flames, hot surfaces, and sparks.[6][8][9] Use explosion-proof electrical equipment and non-

sparking tools.[1][10]

o Emergency Equipment: Ensure that a safety shower and eyewash station are readily
accessible and have been recently tested.[9][11] Have an appropriate fire extinguisher (e.g.,
dry chemical, CO2, or alcohol-resistant foam) available.[2][5]

Personal Protective Equipment (PPE)

o Eye and Face Protection: Wear chemical splash goggles and a face shield.[5][11]

» Hand Protection: Wear chemical-resistant gloves (e.g., butyl or nitrile rubber).[10] Inspect
gloves for any signs of degradation or puncture before use and replace them immediately if

contaminated.[8][9]
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o Skin and Body Protection: A flame-resistant lab coat, long pants, and closed-toe shoes are
mandatory.[8] For larger quantities or tasks with a higher risk of splashing, chemical-resistant
aprons or suits may be necessary.[7][11]

o Respiratory Protection: If there is a risk of exceeding exposure limits or if working outside of
a fume hood, a supplied-air respirator is required.[7] Cartridge-type respirators are not
recommended for methanol vapors due to their short service life.[7][10]

Step-by-Step Handling Protocol

e Preparation: Don all required PPE before entering the designated work area.

e Dispensing: Ground and bond containers when transferring the chemical to prevent static
discharge.[1][6]

o During Use: Keep containers tightly closed when not in use.[1][8]

o Post-Handling: Thoroughly wash hands and any exposed skin with soap and water after
handling.[1][8]

Disposal Plan

(2-Methylenecyclopropyl)methanol and any materials contaminated with it must be treated
as hazardous waste.

e \Waste Collection:

o Collect all liquid waste in a designated, properly labeled, and sealed container.[12][13] The
container must be compatible with the chemical.

o Solid waste, such as contaminated gloves, paper towels, and pipette tips, should be
collected in a separate, clearly labeled hazardous waste container.

e Labeling and Storage:

o Label waste containers with "Hazardous Waste," the full chemical name, and the
associated hazards (e.g., "Flammable," "Toxic").[12]
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o Store waste containers in a designated, well-ventilated, and secondary containment area
away from incompatible materials.[13]

o Disposal Procedure:

o Never dispose of (2-Methylenecyclopropyl)methanol down the drain or in regular trash.
[12][14]

o Arrange for the disposal of all hazardous waste through your institution's Environmental
Health and Safety (EHS) office or a licensed chemical waste disposal company.[13][15]
[16]

Emergency Procedures

e Spills:
o Evacuate the immediate area and alert nearby personnel.
o Remove all ignition sources.[14]

o If the spill is small and you are trained to do so, contain the spill with a non-combustible
absorbent material.

o For large spills, evacuate the area and contact your institution's emergency response
team.

e EXxposure:

[¢]

Inhalation: Move the affected person to fresh air immediately. Seek medical attention.[1][8]

o Skin Contact: Immediately flush the affected area with plenty of water for at least 15
minutes while removing contaminated clothing.[1][8] Seek medical attention.

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15
minutes, lifting the upper and lower eyelids occasionally.[1] Seek immediate medical
attention.

o Ingestion: Do NOT induce vomiting.[6] Seek immediate medical attention.
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Caption: Workflow for the safe handling of (2-Methylenecyclopropyl)methanol.
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Caption: Hierarchy of controls for mitigating chemical hazards.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Essential Safety and Logistics for Handling (2-
Methylenecyclopropyl)methanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b050694#personal-protective-equipment-for-handling-
2-methylenecyclopropyl-methanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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